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Compound of Interest

2-Amino-2-(3-
Compound Name:
(methyithio)phenyl)ethanol

Cat. No.: B12275821

Get Quote

Compound Identity & Significance

This compound is a substituted phenylglycinol derivative, serving as a chiral building block in

the synthesis of bioactive molecules, particularly those targeting adrenergic receptors or acting
as transition-state mimics in protease inhibition.[1][2] Its structural core combines a beta-amino
alcohol motif with a meta-thiomethyl (SMe) substituent, introducing unique electronic properties
and metabolic handles.[1][2]
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Property Data

IUPAC Name 2-Amino-2-(3-(methylthio)phenyl)ethanol
Common Name 3-(Methylthio)phenylglycinol

CAS Number 2442565-24-2 (Referring to the (R)-enantiomer

HCI salt)

ngcontent-ng-c2699131324="" _nghost-ng-
€2339441298="" class="inline ng-star-inserted">

Molecular Formula
(Free Base) /

(HCI salt)

183.27 g/mol (Free Base) / 219.73 g/mol (HCI

Molecular Weight
Salt)

Available as (R)- or (S)- enantiomers; typically
resolved via tartaric acid crystallization or

Chirality ) ) i )
synthesized from chiral amino acids.[1][3][4][5]

[6]

Synthesis & Impurity Logic

Understanding the synthesis is critical for interpreting spectral impurities.[2] The most common
route involves the reduction of 3-(methylthio)phenylglycine or the reduction of the
corresponding cyanohydrin derived from 3-(methylthio)benzaldehyde.[1][2]

Synthetic Pathway Diagram

LiAlH4 / BH3 Over-reduction

Reduction 2-Amino-2-(3-(methyithio) Raney Ni risks
phenyl)ethanol

3-(Methylthio) TMSCN /NH3 _ | cyanohydrin Hydrolysis _ [ 3-(Methyithio)
benzaldehyde =1 Intermediate | phenyliglycine

Impurity:
Desulfurized Analog

Click to download full resolution via product page

Figure 1: Common synthetic routes and potential impurity origins.[1][5] Note that aggressive
reduction conditions can lead to desulfurization.[1][2]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://www.sigmaaldrich.com/GB/en/product/aldrich/318396
https://www.sigmaaldrich.com/JP/ja/product/aldrich/429821
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0037-1612086
https://ris.utwente.nl/ws/files/305496452/BF01053858.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.benchchem.com/product/b12275821/docs?utm_src=pdf-body-img#technical-characterization-guide-2-amino-2-3-methylthio-phenyl-ethanol-1-2
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0037-1612086
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12275821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral Data Analysis

The following data represents the expected spectral characteristics based on high-fidelity
substituent chemical shift (SCS) theory and empirical data from analogous 3-(methylthio)phenyl
systems.

A. Nuclear Magnetic Resonance (NMR)

The meta-substitution pattern is the diagnostic feature.[1][2] The SMe group exerts a weak
inductive withdrawal but a resonant donating effect, distinct from the para-isomer.[2]

H NMR (400 MHz, DMSO-

)

Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1]
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Shift ( ) ) Structural
Mult. Integration Assignment

. ppm) Insight

Overlapping
aromatic signals.
[1][2] H2

Ar-H (H2, H5, (between

H6) substituent and

alkyl chain) is

7.35-7.25 m 3H

often singlet-like.

[1](2]

Ortho to SMe,

shielded relative
7.15-7.10 d 1H Ar-H (H4) )

to unsubstituted

benzene.[1]

Exchangeable;

5.40 brs 1H -OH disappears with

Benzylic
methine.[1][2]
Deshielded by N
4.15 dd 1H CH-NH2 and Phenyl ring.
[21[7]
Characteristic of

phenylglycinols.

Diastereotopic
3.65 dd 1H -CH(H)-OH methylene proton
A.

Diastereotopic
3.50 dd 1H -CH(H)-OH methylene proton
B.

2.48 s 3H -S-CH3 Diagnostic Peak.

Distinct sharp

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://www.pharmaffiliates.com/en/2435586-23-3-1s-2s-3r-5s-3-7-1r-2s-2-4-fluoro-3-methylthio-phenyl-cyclopropyl-amino-5-propylthio-3h-1-2-3-triazolo-4-5-d-pyrimidin-3-yl-5-2-hydroxyethoxy-cyclopentane-1-2-diol-pa470111077.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-phenylethanol
https://www.smolecule.com/products/s13744316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12275821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

singlet.[1][2]

Broad,
exchangeable.[1]
[2] Shifts

significantly with

2.00 brs 2H -NH2

concentration/sal
t form.[2]

C NMR (100 MHz, DMSO-

)

Key validation point: The S-Methyl carbon is significantly upfield compared to O-Methyl.[1]
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Shift (
Type Assignment Notes

» Ppm)

Point of attachment to
1435 Cq Ar-C1 (Ipso) )

ethanol chain.[1][2]

Quaternary carbon
138.2 Cq Ar-C3 (C-SMe) attached to sulfur.[1]

[2]

Meta to alkyl, ortho to
129.0 CH Ar-C5

SMe.[1][2]

Isolated CH between
1255 CH Ar-C2 _

substituents.[1][2]
124.8 CH Ar-C6 Para to SMe.[1][2]
123.0 CH Ar-C4 Ortho to SMe.[1][2]

Methylene carbon.[1]
66.8 CH2 -CH2-OH

[2]

Chiral center methine.
58.5 CH CH-NH2

[11[2]

Diagnostic: S-Me

carbon resonates
15.8 CH3 -S-CH3

~15-16 ppm (vs ~55
ppm for O-Me).[1][2]

B. Mass Spectrometry (MS)

Technique: ESI-MS (Positive Mode)[1]

The fragmentation pattern is dominated by the stability of the benzylic cation and the "alpha-

cleavage" characteristic of amino alcohols.[1][2]

e Molecular lon

: m/z 184.08[1]
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e Base Peak: m/z 152 or 153.[2]
o Mechanism: Loss of the hydroxymethyl group (

, mass 31).[1] The resulting ion

is highly stabilized by resonance.[1][2]
» Sulfur Isotope: Look for the

peak (m/z 186) with an intensity of ~4.5% relative to the parent, confirming the presence of
one Sulfur atom (

natural abundance).[1]

Fragmentation Pathway

Parent lon [M+H]+

m/z 184

Primary Fragmentation

Alpha-Cleavage
Loss of CH20H (-31)

Iminium lon
[Ar-CH=NH2]+

m/z 153

Loss of NH3

Thio-Tropylium lon
m/z ~136

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation pathway showing the characteristic loss of the

hydroxymethyl group.[1][2]
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C. Infrared Spectroscopy (IR)

Technique: ATR-FTIR (Solid)

Wavenumber (

Vibration Mode Description
)
Broad band.[1][2] In HCI salts,
this broadens further and shifts
3350 - 3280 N-H / O-H Stretch to ~3000
(ammonium).
Aliphatic stretches from the
2920, 2850 C-H Stretch ethyl chain and S-Me group.[1]
[2]
1590, 1480 C=C Aromatic Ring breathing modes.[2]
1060 C-O Stretch Primary alcohol C-O stretch.[2]
Weak band, often obscured,
690 - 700 C-S Stretch but characteristic of thioethers.

[1](2]

Quality Control & Stability

When handling 2442565-24-2, researchers must be aware of specific stability issues related to
the thioether moiety.

o S-Oxidation: The methylthio group is susceptible to oxidation by air or peroxides to the
sulfoxide (S=0) and sulfone (O=S=0).[1][2]

o Detection: Check HPLC for peaks with M+16 (Sulfoxide) or M+32 (Sulfone).[1] In NMR,
the S-Me singlet will shift downfield from 2.5 ppm to ~2.7-3.0 ppm upon oxidation.[1][2]

e Hygroscopicity: As an amino alcohol (and particularly as an HCI salt), the compound is
hygroscopic.[2] Store under argon/nitrogen at -20°C.
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 Solubility Profile:
o Soluble: Water, Methanol, DMSO.[2]

o Insoluble: Hexanes, Diethyl Ether (Free base may have slight solubility, Salt is insoluble).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Characterization Guide: 2-Amino-2-(3-
(methylthio)phenyl)ethanol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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